Cas no 1040662-60-9 (N-[4-(dimethylamino)phenyl]-5-methoxy-4-oxo-4H-pyran-2-carboxamide)

• Product Name: N-[4-(dimethylamino)phenyl]-5-methoxy-4-oxo-4H-pyran-2-carboxamide
• CAS No: 1040662-60-9
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 6263418
• PubChem ID: 27378268
• Update Time: 2025-05-23

N-[4-(dimethylamino)phenyl]-5-methoxy-4-oxo-4H-pyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(dimethylamino)phenyl]-5-methoxy-4-oxo-4H-pyran-2-carboxamide
• N-[4-(dimethylamino)phenyl]-5-methoxy-4-oxopyran-2-carboxamide
• 1040662-60-9
• N-(4-(dimethylamino)phenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide
• F5449-0103
• AKOS024508632

• Inchi： 1S/C15H16N2O4/c1-17(2)11-6-4-10(5-7-11)16-15(19)13-8-12(18)14(20-3)9-21-13/h4-9H,1-3H3,(H,16,19)
• InChI Key： IPDRBYVQJAUPMR-UHFFFAOYSA-N
• SMILES： O1C=C(C(C=C1C(NC1C=CC(=CC=1)N(C)C)=O)=O)OC

Computed Properties

• Exact Mass: 288.11100700g/mol
• Monoisotopic Mass: 288.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[4-(dimethylamino)phenyl]-5-methoxy-4-oxo-4H-pyran-2-carboxamide

Comprehensive Overview of N-[4-(dimethylamino)phenyl]-5-methoxy-4-oxo-4H-pyran-2-carboxamide (CAS No. 1040662-60-9)

N-[4-(dimethylamino)phenyl]-5-methoxy-4-oxo-4H-pyran-2-carboxamide, identified by its CAS number 1040662-60-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name or CAS 1040662-60-9, belongs to the class of pyran derivatives, which are known for their diverse biological activities. The presence of a dimethylamino group and a methoxy substituent in its structure enhances its potential applications in drug discovery and development.

In recent years, the scientific community has shown growing interest in pyran-based compounds due to their versatility in targeting various biological pathways. N-[4-(dimethylamino)phenyl]-5-methoxy-4-oxo-4H-pyran-2-carboxamide is no exception, as researchers explore its potential as a kinase inhibitor or anti-inflammatory agent. The compound's unique structure, featuring a carboxamide moiety, makes it a promising candidate for modulating protein-protein interactions, a hot topic in modern drug design. This aligns with current trends in precision medicine and targeted therapy, where molecules like this are engineered to interact with specific biological targets.

The synthesis of CAS 1040662-60-9 involves multi-step organic reactions, often starting with the condensation of 5-methoxy-4-oxo-4H-pyran-2-carboxylic acid with 4-(dimethylamino)aniline. This process highlights the importance of amide bond formation, a fundamental reaction in medicinal chemistry. Researchers frequently search for optimized synthetic routes to improve yield and purity, reflecting the demand for cost-effective and scalable production methods in the pharmaceutical industry. The compound's physicochemical properties, such as solubility and stability, are also critical factors in its potential formulation as a drug candidate.

One of the most searched questions related to N-[4-(dimethylamino)phenyl]-5-methoxy-4-oxo-4H-pyran-2-carboxamide is its potential role in cancer research. Preliminary studies suggest that derivatives of this compound may exhibit anti-proliferative effects against certain cancer cell lines. This aligns with the broader interest in small molecule inhibitors as alternatives to traditional chemotherapy. Additionally, the compound's fluorescence properties have sparked curiosity in its application as a molecular probe for imaging studies, a rapidly growing field in diagnostics and research.

From a structural-activity relationship (SAR) perspective, the dimethylamino group in CAS 1040662-60-9 is believed to contribute to its electronic and steric properties, influencing its binding affinity to biological targets. This has led to discussions in online forums and research publications about the potential to modify this moiety to enhance bioavailability or selectivity. Such modifications are part of the larger trend in fragment-based drug design, where small molecular fragments are optimized for therapeutic applications.

In the context of green chemistry, researchers are also investigating eco-friendly synthesis methods for N-[4-(dimethylamino)phenyl]-5-methoxy-4-oxo-4H-pyran-2-carboxamide. This reflects the pharmaceutical industry's shift toward sustainable practices, a topic frequently searched by students and professionals alike. The compound's potential as a building block for more complex molecules further underscores its value in synthetic organic chemistry.

As the demand for novel therapeutic agents continues to rise, CAS 1040662-60-9 remains a subject of active research. Its combination of a pyran core and carboxamide functionality offers a versatile scaffold for further derivatization. Whether in academia or industry, this compound exemplifies the intersection of chemical innovation and biological relevance, making it a compelling case study for aspiring chemists and researchers worldwide.